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Compound of Interest

Compound Name: Potassium bromide

Cat. No.: B146838

Essential Guide to Handling Potassium Bromide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling of
Potassium Bromide (KBr), including personal protective equipment (PPE) requirements,
operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling potassium bromide, appropriate personal protective equipment is crucial to
minimize exposure and ensure safety. The following PPE is recommended:

o Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields that
conform to EN166, OSHA's 29 CFR 1910.133, or other appropriate government standards.
[1][2][3][4] A face shield may also be necessary for additional protection.

e Skin Protection:

o Gloves: Wear impervious gloves, such as nitrile rubber with a minimum layer thickness of
0.11mm.[3] Always inspect gloves before use and use a proper glove removal technique
to avoid skin contact.[4]

o Protective Clothing: Wear appropriate protective clothing to minimize skin contact.[2][4] An
impervious lab coat is recommended.
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o Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH/MSHA-approved
respirator.[5] Local exhaust ventilation should be used to keep airborne concentrations low.

[2][3]

Operational Plan for Handling

Adherence to a strict operational plan is essential for the safe handling of potassium bromide.
1. Preparation and Engineering Controls:

» Work in a well-ventilated area, preferably with local exhaust ventilation to control dust
formation.[3][4][5][6][7][8]

o Ensure that an eyewash station and a safety shower are readily accessible.[2][9]

2. Handling Procedures:

e Avoid contact with skin, eyes, and clothing.[1][4][7][10]

e Avoid breathing in dust.[4][6][7][8][10][11]

e Wash hands thoroughly after handling the substance.[1][4][6][12]

e Do not eat, drink, or smoke in the work area.[7][9]

3. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4][8][13][14]
e Protect from moisture as potassium bromide is hygroscopic.[3][5][13][14]

» Store away from incompatible materials such as strong acids and oxidizers.[5][13]

e The recommended storage temperature is between 15-25°C (59-86°F).[1][3]

First Aid Measures

In case of exposure to potassium bromide, immediate first aid is critical.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[2][3][4][6]

Remove contaminated clothing and wash the
affected area with plenty of soap and water. If

Skin Contact o ) )
skin irritation occurs, get medical advice.[2][3][4]

[6]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids apart.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

(11218141611 2]

Rinse mouth with water. Do not induce vomiting.

Ingestion . .
Seek medical attention.[1][2][3][4][6][12]

Disposal Plan

Proper disposal of potassium bromide and its containers is essential to prevent environmental
contamination.

» Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[3][6]

» Do not allow the product to enter drains or waterways.[3][4][5][10][11][12]

» Spilled material should be collected mechanically (e.g., sweeping or vacuuming) and placed
in a suitable, labeled container for disposal.[1][3][4][6][10][11] Avoid generating dust during
cleanup.[2][3][5][10][11][12]

Quantitative Data Summary

The following table summarizes key quantitative data for potassium bromide.
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Property Value

Molecular Formula KBI[1][3][4]

Molecular Weight 119.00 g/mol [1][3][4][12]
Melting Point 730 °C[7]

Density 2.75 g/lcm3 at 20 °C[1]
Water Solubility ~650 g/L at 20 °C[1]

Experimental Protocols

While this document does not cite specific experiments, any protocol involving potassium
bromide should incorporate the safety and handling procedures outlined above. Researchers
should always refer to the specific Safety Data Sheet (SDS) for the potassium bromide they
are using for the most detailed and accurate information.[4][12]

Visual Workflow for Spill Management

The following diagram illustrates the logical workflow for safely managing a potassium

bromide spill.
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Potassium Bromide Spill Response Workflow

Initial Response

Evacuate unnecessary personnel

:

Ensure adequate ventilation

l

Don appropriate PPE
(Gloves, Goggles, Respirator)

Containment & Cleanup

Contain the spill
(Cover drains if necessary)

:

Clean up spill
(Sweep or vacuum, avoid dust)

:

Place in a sealed, labeled container

:

Decontaminate the area

Disposal &v Reporting

Dispose of waste according to regulations

Report the incident
(If required)

Click to download full resolution via product page

Caption: Workflow for Potassium Bromide Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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